molecular formula C7H17ClSi B3187942 t-Butyl(chloromethyl)dimethylsilane CAS No. 18244-00-3

t-Butyl(chloromethyl)dimethylsilane

Cat. No. B3187942
CAS RN: 18244-00-3
M. Wt: 164.75 g/mol
InChI Key: IVMARBRRFNDIJH-UHFFFAOYSA-N
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Description

T-Butyl(chloromethyl)dimethylsilane, also known as tert-Butyldimethylchlorosilane or TBDMSCl, is a silyl chloride . It consists of a central silicon atom covalently bound to one chloro, one tert-butyl, and two methyl groups . It is a useful derivatizing agent for preparative and analytical purposes .


Molecular Structure Analysis

The molecular formula of t-Butyl(chloromethyl)dimethylsilane is C6H15ClSi . It has a molecular weight of 150.72 . The SMILES string representation is CC(C)(C)Si(C)Cl .


Chemical Reactions Analysis

T-Butyl(chloromethyl)dimethylsilane is a derivatization agent used in gas chromatography/mass spectrometry applications . It’s also noted for the selective cleavage of TBDMS-ethers .


Physical And Chemical Properties Analysis

T-Butyl(chloromethyl)dimethylsilane is a solid with a melting point of 86-90 °C . It has an assay of ≥95.0% (GC) .

Safety and Hazards

T-Butyl(chloromethyl)dimethylsilane is a flammable liquid and vapor. It causes skin irritation . Precautionary measures include keeping it away from heat, sparks, open flames, and hot surfaces . It should be stored in a well-ventilated place and kept cool .

Relevant Papers One relevant paper titled “Some observations on the t-butyldimethylchlorosilane derivatization reaction” discusses the use of t-Butyl(chloromethyl)dimethylsilane in derivatization reactions . Another paper titled “The tert-butyl group in chemistry and biology” highlights the unique reactivity pattern of the tert-butyl group in chemical transformations .

properties

IUPAC Name

tert-butyl-(chloromethyl)-dimethylsilane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H17ClSi/c1-7(2,3)9(4,5)6-8/h6H2,1-5H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IVMARBRRFNDIJH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)[Si](C)(C)CCl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H17ClSi
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

164.75 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

t-Butyl(chloromethyl)dimethylsilane

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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